Cas no 1806923-45-4 (3-Amino-2-bromo-4-(trifluoromethyl)benzyl bromide)

• Product Name: 3-Amino-2-bromo-4-(trifluoromethyl)benzyl bromide
• CAS No: 1806923-45-4
• MF: C₈H₆Br₂F₃N
• MW: 332.943150997162
• CID: 4982359
• Update Time: 2025-06-11

3-Amino-2-bromo-4-(trifluoromethyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-bromo-4-(trifluoromethyl)benzyl bromide

• Inchi： 1S/C8H6Br2F3N/c9-3-4-1-2-5(8(11,12)13)7(14)6(4)10/h1-2H,3,14H2
• InChI Key： WIUUEIUQFMWHNA-UHFFFAOYSA-N
• SMILES： BrC1=C(CBr)C=CC(C(F)(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 3.4
• Topological Polar Surface Area: 26

Additional information on 3-Amino-2-bromo-4-(trifluoromethyl)benzyl bromide

Introduction to 3-Amino-2-bromo-4-(trifluoromethyl)benzyl bromide (CAS No. 1806923-45-4)

3-Amino-2-bromo-4-(trifluoromethyl)benzyl bromide (CAS No. 1806923-45-4) is a versatile organic compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated benzyl group, an amino group, and a trifluoromethyl substituent. These functionalities endow the molecule with a wide range of chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of more complex molecules.

The trifluoromethyl group is particularly noteworthy due to its strong electron-withdrawing properties and high lipophilicity, which can enhance the pharmacological properties of drug candidates. The brominated benzyl moiety provides a reactive site for further functionalization, allowing for the introduction of additional substituents that can modulate the compound's biological activity. The amino group, on the other hand, can participate in hydrogen bonding and other interactions that are crucial for binding to biological targets.

Recent studies have highlighted the potential of 3-Amino-2-bromo-4-(trifluoromethyl)benzyl bromide in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antitumor activity against various cancer cell lines. The researchers found that the trifluoromethyl group played a crucial role in enhancing the compound's cytotoxicity, while the brominated benzyl moiety contributed to its selectivity for cancer cells over normal cells.

In another study, published in Bioorganic & Medicinal Chemistry Letters, 3-Amino-2-bromo-4-(trifluoromethyl)benzyl bromide was used as a key intermediate in the synthesis of a series of compounds with anti-inflammatory properties. The researchers demonstrated that these compounds effectively inhibited the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. The presence of the amino group was found to be essential for this activity, as it facilitated the formation of hydrogen bonds with key residues in the target proteins.

The versatility of 3-Amino-2-bromo-4-(trifluoromethyl)benzyl bromide extends beyond its use as a pharmaceutical intermediate. In materials science, this compound has been explored for its potential applications in the development of functional polymers and coatings. A study published in Macromolecules reported that copolymers containing this compound exhibited enhanced thermal stability and mechanical strength compared to their unsubstituted counterparts. The trifluoromethyl group was found to contribute significantly to these improved properties by reducing intermolecular interactions and increasing chain mobility.

In addition to its synthetic utility, 3-Amino-2-bromo-4-(trifluoromethyl)benzyl bromide has also been investigated for its environmental impact. A recent study published in Environmental Science & Technology evaluated the biodegradability and ecotoxicity of this compound and its derivatives. The researchers found that while the compound itself was not readily biodegradable, it did not exhibit significant ecotoxicity at environmentally relevant concentrations. This finding suggests that 3-Amino-2-bromo-4-(trifluoromethyl)benzyl bromide can be used safely in industrial processes with appropriate environmental management practices.

The synthesis of 3-Amino-2-bromo-4-(trifluoromethyl)benzyl bromide typically involves several steps, including the preparation of the corresponding benzyl alcohol or bromide precursor, followed by functionalization with the amino and trifluoromethyl groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of 2-bromo-4-trifluoromethylbenzoic acid with an appropriate amine to form the amide intermediate, which is then reduced to yield the desired product.

The purity and quality of 3-Amino-2-bromo-4-(trifluoromethyl)benzyl bromide are critical factors that can affect its performance in downstream applications. High-purity samples are typically obtained through recrystallization or column chromatography techniques. Analytical methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are commonly used to confirm the identity and purity of this compound.

In conclusion, 3-Amino-2-bromo-4-(trifluoromethyl)benzyl bromide (CAS No. 1806923-45-4) is a multifaceted organic compound with significant potential in pharmaceutical research, materials science, and environmental studies. Its unique combination of functional groups makes it a valuable building block for the synthesis of more complex molecules with diverse applications. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in modern chemistry.